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Compound of Interest

Compound Name: 2-(Boc-amino)pyridine

Cat. No.: B125846

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 2-(Boc-amino)pyridine. It outlines
the necessary personal protective equipment (PPE), safe handling procedures, and disposal
plans to ensure a secure laboratory environment.

Physicochemical and Hazard Information

2-(Boc-amino)pyridine is a white to off-white solid organic compound.[1] It is crucial to
understand its properties and hazards to handle it safely.

Property Value Source
Chemical Formula C10H14N202 [2]
Molar Mass 194.23 g/mol [2]
Melting Point 91-96 °C

Appearance Solid (white or off-white) [1]

Good solubility in organic
B solvents like dichloromethane
Solubility L o [1]
and DMF; limited solubility in

water.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification
Acute Toxicity, Oral GHSO07 (Exclamation ) H302: Harmful if
Warning
(Category 4) mark) swallowed.[2]
) o ) H317: May cause an
Skin Sensitization GHSO07 (Exclamation ) ) i )
Warning allergic skin reaction.
(Category 1) mark)
[2]
Skin ) )
) o GHSO07 (Exclamation ] H315: Causes skin
Corrosion/Irritation Warning o
mark) irritation.[2]
(Category 2)
Serious Eye ) )
o GHSO07 (Exclamation ] H319: Causes serious
Damage/Eye Irritation Warning S
mark) eye irritation.[2]
(Category 2)
Specific target organ
toxicity, single GHSO07 (Exclamation ] H335: May cause
Warning

exposure (Respiratory

tract irritation)

mark)

respiratory irritation.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure and ensure personal safety

when handling 2-(Boc-amino)pyridine. The following table summarizes the required PPE.
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Specifications and

Body Part Required PPE .

Rationale

Nitrile rubber gloves are a
Hands Chemical-resistant gloves suitable option. Always inspect

gloves for integrity before use.

Essential for protecting against
o splashes and dust.[3] A face
Safety glasses with side

) ) shield should be used in
Eyes/Face shields or chemical splash

| conjunction with goggles when
goggles.

there is a higher risk of

splashing.[4]

Protects skin and personal
Body Flame-retardant lab coat ) o
clothing from contamination.[3]

Required when engineering
controls are insufficient or
when dusts are generated.[5]

Respiratory NIOSH-approved respirator The specific type of respirator
should be selected based on
the potential for airborne

exposure.

Experimental Protocol: Safe Handling of 2-(Boc-
amino)pyridine

Adherence to a strict experimental protocol is vital for minimizing risks.
1. Engineering Controls:
» Always handle 2-(Boc-amino)pyridine in a well-ventilated area.[1]

o A certified chemical fume hood is required for all manipulations that may generate dust or
aerosols.[5]

2. Handling and Storage:
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e Avoid contact with skin and eyes.[6]
e Do not breathe dust.
o Keep the container tightly closed when not in use.

o Store in a cool, dry, and well-ventilated place away from incompatible materials such as
strong oxidizing agents.[1]

3. First Aid Measures:
« If swallowed: Rinse mouth. Immediately call a POISON CENTER or doctor/physician.[6]

e If on skin: Wash with plenty of soap and water.[7] If skin irritation or a rash occurs, get
medical advice/attention. Take off contaminated clothing and wash it before reuse.[7][8]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[8]

 If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor/physician if you feel unwell.[8]

Operational Plans: Spill and Disposal

Chemical Spill Workflow

The following diagram outlines the procedural steps for managing a spill of 2-(Boc-
amino)pyridine.
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Evacuate Immediate Area & Alert Others

Assess the Spill

Immediate| Response

lf spill is manageable

Cover with Inert Absorbent Material

l

Collect Waste into a Labeled Container

l

Decontaminate the Area

Containment & CleanLy/p (with m;ia\te PPE)

Dispose of Waste as Hazardous Report the Incident

Final Steps

Diagram 1: Chemical Spill Workflow for 2-(Boc-amino)pyridine

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.

Disposal Plan

Waste containing 2-(Boc-amino)pyridine must be treated as hazardous waste.
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1. Waste Segregation and Collection:
e Do not dispose of 2-(Boc-amino)pyridine down the drain or in regular trash.[9]

o Collect all waste material (including contaminated absorbents from spills) in a designated,
properly sealed, and clearly labeled hazardous waste container.[9] The container should be
made of a compatible material like high-density polyethylene (HDPE) or glass.[9]

2. Labeling:

e The waste container must be labeled with "Hazardous Waste" and the full chemical name:
"2-(Boc-amino)pyridine".[9]

 Include the date when the waste was first added.[9]
3. Storage:

» Store the hazardous waste container in a designated, secure area, away from incompatible
materials.

4. Disposal:

e Arrange for the disposal of the hazardous waste through a licensed environmental waste
management company, in accordance with all local, regional, and national regulations.[6]

Standard Operating Procedure (SOP)

The following diagram illustrates the standard operating procedure for the routine use of 2-
(Boc-amino)pyridine in a laboratory setting.
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Review Safety Data Sheet (SDS)

Don Appropriate Personal Protective Equipment (PPE)

Ensure Fume Hood is Operational

Preparation

v

Weigh Compound in Fume Hood

l

Perform Experimental Procedure

,

Keep Container Tightly Closed When Not in Use

Exedution

Decontaminate Work Area

Dispose of Waste in Labeled Hazardous Waste Container

Remove PPE and Wash Hands Thoroughly

Post-Procedure

Diagram 2: Standard Operating Procedure for Handling 2-(Boc-amino)pyridine

Click to download full resolution via product page

Caption: Step-by-step process for safe laboratory use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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